Cas no 54244-91-6 (1-Hexyne, 3-ethoxy-3,4-dimethyl-)
54244-91-6 structure
Product Name:1-Hexyne, 3-ethoxy-3,4-dimethyl-
CAS No:54244-91-6
MF:C10H18O
MW:154.249323368073
CID:940212
PubChem ID:550222
Update Time:2025-04-19
1-Hexyne, 3-ethoxy-3,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexyne, 3-ethoxy-3,4-dimethyl-
- DB-322866
- 54244-91-6
- GPZPYJMSEBCLFU-UHFFFAOYSA-N
- 3-Ethoxy-3,4-dimethyl-1-hexyne #
-
- Inchi: 1S/C10H18O/c1-6-9(4)10(5,7-2)11-8-3/h2,9H,6,8H2,1,3-5H3
- InChI Key: GPZPYJMSEBCLFU-UHFFFAOYSA-N
- SMILES: O(CC)C(C#C)(C)C(C)CC
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2Ų
1-Hexyne, 3-ethoxy-3,4-dimethyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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